![molecular formula C13H28ClF2N B3070586 N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride CAS No. 1004517-48-9](/img/structure/B3070586.png)
N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride
Overview
Description
“N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride” is a novel and effective difluorocarbene reagent for O-, S-, N-, C-difluoromethylation under mild conditions . When only 1.2 equivalent of the reagent is used, the difluoromethylated products can be obtained in moderate to excellent yields at low temperatures .
Synthesis Analysis
The synthesis of “N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride” involves difluoromethylation of O-, S-, N-, C-nucleophiles using difluoromethyltri (n-butyl)ammonium chloride as a new difluorocarbene source .Chemical Reactions Analysis
“N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride” is used in the difluoromethylation of O-, S-, N-, C-nucleophiles . The difluoromethylated products can be obtained in moderate to excellent yields at low temperatures .Physical And Chemical Properties Analysis
“N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride” has a melting point of 91-93 °C . The molecular weight and other physical properties are not explicitly mentioned in the search results.Scientific Research Applications
Difluoromethylation Reactions
- Applications :
- Late-Stage Functionalization : Researchers have developed metal-based methods that transfer CF₂H to C(sp²) sites, both stoichiometrically and catalytically. These methods enable late-stage modification of complex molecules, streamlining drug synthesis .
Reagent Availability and Practical Considerations
Safety and Hazards
Mechanism of Action
Mode of Action
N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride is a novel and effective difluorocarbene reagent . It is used for O-, S-, N-, C-difluoromethylation under mild conditions . The compound interacts with its targets by introducing a difluoromethyl group, which can significantly alter the properties of the target molecule .
Biochemical Pathways
The introduction of a difluoromethyl group can potentially affect a wide range of biochemical pathways, depending on the nature of the target molecule .
Result of Action
The result of the action of N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride is the formation of difluoromethylated products . When only 1.2 equivalent of the reagent is used, the difluoromethylated products can be obtained in moderate to excellent yields at low temperatures .
Action Environment
The action of N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride can be influenced by various environmental factors . .
properties
IUPAC Name |
tributyl(difluoromethyl)azanium;chloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H28F2N.ClH/c1-4-7-10-16(13(14)15,11-8-5-2)12-9-6-3;/h13H,4-12H2,1-3H3;1H/q+1;/p-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZGNTTPAUKORDN-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+](CCCC)(CCCC)C(F)F.[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H28ClF2N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.82 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.